Cas no 1820618-88-9 (1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane)

• Product Name: 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane
• CAS No: 1820618-88-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD29033804
• CID: 5162431
• PubChem ID: 119056837
• Update Time: 2026-03-04

1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-5-oxa-2-azaspiro[3.4]octane
• 5-Oxa-2-azaspiro[3.4]octane, 1-(1-methylethyl)-
• 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane

• MDL： MFCD29033804
• Inchi： 1S/C9H17NO/c1-7(2)8-9(6-10-8)4-3-5-11-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： RTKYOMZLLMWHFV-UHFFFAOYSA-N
• SMILES： C1(C(C)C)C2(CCCO2)CN1

Additional information on 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane

1-(Propan-2-yl)-5-Oxa-2-Azaspiro[3.4]octane: A Comprehensive Overview

The compound with CAS No. 1820618-88-9, commonly referred to as 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 5-position and the nitrogen atom in the 2-position. The spiro structure of this compound contributes to its distinctive chemical properties and potential applications.

Spirocyclic compounds have been a focal point of research due to their structural complexity and diverse biological activities. The 1-(propan-2-yl) substituent on this molecule adds further complexity to its structure, influencing its physical and chemical properties. Recent studies have highlighted the potential of spirocyclic compounds like 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane in drug design, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(propan-2-yl)-5-oxa-2-azaspiro[3.4]octane involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spirocyclic core. The optimization of these synthetic routes has been a key area of investigation, with recent advancements focusing on improving yield and selectivity while minimizing environmental impact.

One of the most promising applications of 1-(propan-2-yl)-5 oxaspiro compounds lies in their potential as pharmacological agents. Studies have demonstrated that these molecules can modulate key enzymes and receptors involved in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* revealed that 1-(propan-2 yl)-5 oxaspiro[3.4]octane derivatives exhibit potent inhibitory activity against certain kinases, making them valuable leads for anti-cancer drug development.

In addition to its pharmacological applications, 1-(propan 2 yl)-5 oxa 2 azaspiro[3.4]octane has also been explored for its role in materials science. The unique electronic properties of spirocyclic systems make them suitable candidates for use in organic electronics and optoelectronic devices. Recent breakthroughs in this area have demonstrated that such compounds can enhance the efficiency of organic light-emitting diodes (OLEDs) by improving charge transport properties.

From a structural standpoint, the spiro[3.4]octane framework provides a rigid yet flexible scaffold for further functionalization. This feature is particularly advantageous in drug design, where precise control over molecular geometry is crucial for achieving desired biological activity. The presence of both oxygen and nitrogen atoms within the spiro system further enhances its versatility, enabling interactions with a wide range of biological targets.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(propan 2 yl)-5 oxa 2 azaspiro[3.4]octane. Density functional theory (DFT) calculations have revealed that this compound exhibits favorable electronic characteristics for use in nonlinear optical materials and sensors. These findings underscore its potential beyond traditional pharmaceutical applications.

In conclusion, 1-(propan 2 yl)-5 oxa 2 azaspiro[3.4]octane (CAS No: 1820618 88 9) stands as a testament to the ingenuity of modern organic chemistry. Its spirocyclic architecture, combined with functional substituents like the propan 2 yl group, positions it as a versatile building block for developing novel materials and therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.